Cas no 2228827-19-6 (2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228827-19-6
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• CID: 5985823
• PubChem ID: 165632420
• Update Time: 2025-10-30

2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine
• 2228827-19-6
• EN300-1944551

• Inchi： 1S/C7H8ClF2NS/c8-5-1-2-12-6(5)4(3-11)7(9)10/h1-2,4,7H,3,11H2
• InChI Key： VTHWTDISCUMRFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C(F)F)CN

Computed Properties

• Exact Mass: 211.0034045g/mol
• Monoisotopic Mass: 211.0034045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-Chlorothiophen-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2228827-19-6)

2-(3-Chlorothiophen-2-yl)-3,3-difluoropropan-1-amine, with the CAS number 2228827-19-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated amines and is characterized by the presence of a chlorothiophene moiety and two fluorine atoms on the propanamine backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine involves multi-step organic reactions, typically starting from readily available starting materials such as 3-chlorothiophene and fluoroalkylating agents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential use in large-scale pharmaceutical applications. The synthetic route often involves palladium-catalyzed cross-coupling reactions and selective fluorination steps to achieve the desired structure with high purity and yield.

In terms of its chemical properties, 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine exhibits notable stability under a variety of conditions, which is advantageous for both storage and handling. The presence of the chlorothiophene group contributes to its lipophilicity, while the difluoromethyl group enhances its metabolic stability and bioavailability. These properties are particularly important in the context of drug design, where optimizing pharmacokinetic parameters is essential for developing effective therapeutic agents.

The biological activity of 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine has been the subject of several recent studies. Preliminary in vitro assays have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of specific kinases involved in cellular signaling pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored, highlighting its potential as a lead compound for developing novel therapeutics.

Clinical research on 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine is still in its early stages, but preliminary data from preclinical studies are promising. In animal models, this compound has demonstrated favorable pharmacokinetic profiles and safety margins. It has shown efficacy in reducing tumor growth in xenograft models of human cancer and has also exhibited neuroprotective effects in models of Parkinson's disease. These findings underscore its potential as a therapeutic agent for treating a variety of diseases.

The structural diversity and functional versatility of 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine make it an attractive scaffold for further chemical modifications. Researchers are actively exploring the synthesis of analogs with modified substituents on the thiophene ring or the propanamine chain to optimize its biological activity and selectivity. These efforts are aimed at identifying compounds with improved potency and reduced side effects, which could lead to more effective treatments for various medical conditions.

In conclusion, 2-(3-chlorothiophen-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2228827-19-6) represents an intriguing compound with significant potential in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the discovery of novel therapeutic agents.